Cas no 1823935-66-5 (3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride)

• Product Name: 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride
• CAS No: 1823935-66-5
• MF: C₁₁H₂₁Cl₂N₃O
• MW: 282.209940671921
• MDL: MFCD27996010
• CID: 4708872
• Update Time: 2025-06-07

3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine dihydrochloride
• 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride

• MDL： MFCD27996010
• Inchi： 1S/C11H19N3O.2ClH/c1-15-8-7-14-6-5-13-11(14)10-3-2-4-12-9-10;;/h5-6,10,12H,2-4,7-9H2,1H3;2*1H
• InChI Key： YNEJCQHDGMTQCZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)CCN1C=CN=C1C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 189
• Topological Polar Surface Area: 39.1

Additional information on 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride

Research Brief on 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine Dihydrochloride (CAS: 1823935-66-5)

In recent years, the compound 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride (CAS: 1823935-66-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following brief synthesizes the latest findings and developments related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have focused on elucidating the molecular interactions of 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride with specific receptors in the CNS. Preliminary data suggest that this compound exhibits high affinity for certain serotonin and dopamine receptor subtypes, which may underlie its potential utility in treating neuropsychiatric disorders such as schizophrenia and depression. In vitro assays using human recombinant receptors have demonstrated its selective binding profile, with notable activity at the 5-HT2A and D2 receptors. These findings are supported by molecular docking studies, which reveal key interactions between the compound and receptor binding sites.

Pharmacokinetic studies of 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride have also been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that the compound exhibits favorable oral bioavailability and brain penetration, making it a viable candidate for further development. Additionally, in vivo studies in rodent models have shown dose-dependent behavioral effects consistent with its receptor binding profile, further validating its therapeutic potential.

One of the most compelling aspects of this compound is its structural versatility, which allows for further chemical modifications to optimize its pharmacological properties. Recent synthetic efforts have focused on derivatizing the imidazole and piperidine moieties to enhance selectivity and reduce off-target effects. These efforts have yielded several analogs with improved binding affinities and reduced toxicity profiles, paving the way for preclinical development.

Despite these promising findings, challenges remain in the development of 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles require further investigation. Ongoing research aims to address these challenges through advanced in vitro and in vivo models, as well as computational approaches to predict and mitigate potential risks.

In conclusion, 3-1-(2-Methoxyethyl)-1H-imidazol-2-ylpiperidine dihydrochloride represents a promising candidate for the treatment of CNS disorders, with a unique mechanism of action and favorable pharmacokinetic properties. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical application. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its role in modern pharmacotherapy.